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Compound of Interest

Compound Name: 2,3,4-Trimethoxybenzaldehyde

Cat. No.: B140358

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
2,3,4-Trimethoxybenzaldehyde (CAS No. 2103-57-3), a versatile aromatic compound utilized
in the pharmaceutical and fragrance industries.[1][2] Adherence to proper safety protocols is
crucial when working with this chemical to mitigate potential risks.

Hazard Identification and Classification

The hazard classification of 2,3,4-Trimethoxybenzaldehyde presents some inconsistencies
across different suppliers. While some sources do not classify it as a hazardous chemical
under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), others report it
as causing skin, eye, and respiratory irritation.[3][4][5]

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), a significant number of reports indicate the following hazards[5]:

o H315: Causes skin irritation[3][5][6]
e H319: Causes serious eye irritation[3][5][6]
o H335: May cause respiratory irritation[3][5]

Given these potential hazards, it is prudent to handle 2,3,4-Trimethoxybenzaldehyde with
care, employing appropriate personal protective equipment and adhering to the safety
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measures outlined in this guide.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,3,4-Trimethoxybenzaldehyde is

provided in the table below.

Property Value Source(s)

Molecular Formula C10H1204 [71[8]

Molecular Weight 196.20 g/mol [518]
White to off-white or light

Appearance [4161[7]
yellow powder/crystal

Odor Odorless to a sweet, floral odor  [1][4]

Melting Point 38-41°C/100.4 - 105.8 °F [4]

. , 168 -170°C/334.4-338 °F

Boiling Point [419]

@ 12 mmHg
) >112 °C /> 233.6 °F (closed

Flash Point [4]
cup)
Slightly soluble in water.

N Soluble in organic solvents like

Solubility [11[7]
methanol, ethanol, and
acetone.

. Stable under recommended
Stability [1114]

storage conditions.

Toxicological Information

Detailed toxicological studies on 2,3,4-Trimethoxybenzaldehyde are limited. Most sources

state that the toxicological properties have not been fully investigated.[7] No acute toxicity

information, such as LD50 or LC50 values, is readily available.[4] However, the potential for

irritation to the skin, eyes, and respiratory system should be the primary concern during

handling.[7]
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Safe Handling and Storage

Proper handling and storage procedures are essential to ensure the safety of laboratory
personnel and maintain the integrity of the compound.

Handling

e Ventilation: Use with adequate ventilation to minimize dust generation and accumulation.[7]
Provide appropriate exhaust ventilation where dust is formed.[9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety
goggles, gloves, and a lab coat.[7] (See Section 5 for more details).

Avoid Contact: Avoid contact with eyes, skin, and clothing.[7]

Avoid Inhalation and Ingestion: Avoid inhalation of dust and ingestion of the chemical.[7]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][7]
Remove contaminated clothing and wash it before reuse.[6][7]

Storage

o Container: Keep the container tightly closed when not in use.[1][7][9]

» Conditions: Store in a cool, dry, and well-ventilated area.[1][7][9] Some suppliers recommend
storage at 0 - 8°C or 4°C under nitrogen.[2][8]

e Incompatible Materials: Store away from incompatible substances such as strong oxidizing
agents and strong bases.[1][4]

» Conditions to Avoid: Avoid dust formation, excess heat, and sources of ignition.[1][4]
Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment are crucial for minimizing exposure.
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Exposure Control Recommendations Source(s)

Ensure adequate ventilation.
Engineering Controls Use a fume hood if dust is [3B114119]

generated.

Wear tightly fitting safety
goggles or chemical safety

Eye/Face Protection goggles conforming to EN166 [31[7]
(EU) or NIOSH (US)

standards.

Wear impervious, chemical-
resistant gloves (e.g., nitrile

Skin Protection rubber) and appropriate [B1[719]
protective clothing to prevent

skin exposure.

If exposure limits are exceeded
) ) or irritation is experienced, use
Respiratory Protection [31[7]
a NIOSH-approved N95 dust

mask or a full-face respirator.

First Aid Measures

In the event of exposure, follow these first aid procedures and seek medical attention if
symptoms persist.
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Exposure Route

First Aid Measures Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give [B1[719]
artificial respiration. Seek

medical attention.

Skin Contact

Immediately wash off with
soap and plenty of water for at
least 15 minutes. Remove
. : : [31[41[6]1[7]
contaminated clothing. If skin
irritation occurs, get medical

advice.

Eye Contact

Immediately rinse with plenty
of water for at least 15
minutes, also under the
eyelids. Remove contact
. [31[4][6]1[9]
lenses if present and easy to
do. Continue rinsing. If eye
irritation persists, get medical

attention.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
: [31[41071[°]
unconscious person. Call a
doctor or Poison Control

Center.

Accidental Release and Disposal
Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Evacuate personnel to safe

areas. Ensure adequate ventilation.[3][9]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3][9]

e Containment and Cleanup: Sweep up and shovel the material.[9] Collect the spilled material
and place it into a suitable, closed container for disposal.[3][7][9] Avoid generating dusty

conditions.[7]

Disposal Considerations

e Product: Dispose of this material by sending it to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3][9]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
product.[9] Do not reuse empty containers.

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2,3,4-
Trimethoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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